Cas no 851804-00-7 (2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851804-00-7
• MF: C₂₃H₂₇ClN₂O₄S
• MW: 462.989484071732
• CID: 6057193
• PubChem ID: 4647472
• Update Time: 2025-07-17

2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• (2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone
• Methanone, [2-[[(2-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](3,4,5-triethoxyphenyl)-
• [2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-triethoxyphenyl)methanone
• 851804-00-7
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• F0630-1042
• AKOS024589055

• Inchi： 1S/C23H27ClN2O4S/c1-4-28-19-13-17(14-20(29-5-2)21(19)30-6-3)22(27)26-12-11-25-23(26)31-15-16-9-7-8-10-18(16)24/h7-10,13-14H,4-6,11-12,15H2,1-3H3
• InChI Key： YQPWNEDSDHSPDN-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2Cl)=NCC1)(C1=CC(OCC)=C(OCC)C(OCC)=C1)=O

Computed Properties

• Exact Mass: 462.1380062g/mol
• Monoisotopic Mass: 462.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 601.2±65.0 °C(Predicted)
• pka: 1.30±0.60(Predicted)

Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851804-00-7)

The compound 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole, identified by its CAS No. 851804-00-7, is a chemically synthesized molecule with a unique structure and potential applications in various fields. This article delves into its properties, synthesis, and relevance in contemporary research, addressing common queries and trends in the scientific community.

Structurally, this compound features a 1H-imidazole core, substituted with a (2-chlorophenyl)methylsulfanyl group and a 3,4,5-triethoxybenzoyl moiety. Such a configuration imparts distinct chemical and physical characteristics, making it a subject of interest in medicinal chemistry and material science. Researchers often explore its structure-activity relationship (SAR) to understand its potential as a bioactive agent or functional material.

In recent years, the demand for imidazole derivatives has surged due to their versatility in drug discovery and organic synthesis. The 2-{(2-chlorophenyl)methylsulfanyl} side chain, in particular, has been linked to enhanced binding affinity in certain biological targets, sparking curiosity about its mechanism of action. Meanwhile, the 3,4,5-triethoxybenzoyl group contributes to the compound's solubility and stability, which are critical for formulation development.

Synthesis of CAS No. 851804-00-7 typically involves multi-step organic reactions, including condensation and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and purity, aligning with the growing emphasis on green chemistry and sustainable practices. These methods reduce waste and energy consumption, addressing environmental concerns in chemical manufacturing.

From an application standpoint, this compound has been investigated for its potential in pharmaceutical intermediates and agrochemicals. Its imidazole backbone is known to interact with enzymes and receptors, making it a candidate for drug design. Additionally, its electrochemical properties have prompted studies in material science, particularly in conductive polymers and sensors.

Frequently asked questions about 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole include its safety profile, handling precautions, and commercial availability. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended. Its niche applications mean it is often sourced from specialized suppliers, with purity levels tailored to research needs.

In conclusion, CAS No. 851804-00-7 represents a fascinating example of modern chemical innovation. Its hybrid structure bridges multiple disciplines, from medicinal chemistry to advanced materials, reflecting the interdisciplinary nature of contemporary science. As research progresses, this compound may unlock new possibilities in technology and therapeutics, underscoring the importance of continued exploration.